Cas no 91183-91-4 (HENEICOSANOIC ACID, 20-METHYL-, METHYL ESTER)
91183-91-4 structure
Product Name:HENEICOSANOIC ACID, 20-METHYL-, METHYL ESTER
CAS No:91183-91-4
MF:C23H46O2
MW:354.610147953033
CID:3441578
PubChem ID:15089804
Update Time:2025-04-21
HENEICOSANOIC ACID, 20-METHYL-, METHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- HENEICOSANOIC ACID, 20-METHYL-, METHYL ESTER
- Methyl 20-methylhencosanoate
- MZUQGLHXQBHRMU-UHFFFAOYSA-N
- 91183-91-4
- SCHEMBL19281385
- DTXSID301309793
- Methyl 20-methyl-heneicosanoate
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- Inchi: 1S/C23H46O2/c1-22(2)20-18-16-14-12-10-8-6-4-5-7-9-11-13-15-17-19-21-23(24)25-3/h22H,4-21H2,1-3H3
- InChI Key: MZUQGLHXQBHRMU-UHFFFAOYSA-N
- SMILES: O(C)C(CCCCCCCCCCCCCCCCCCC(C)C)=O
Computed Properties
- Exact Mass: 354.349780706Da
- Monoisotopic Mass: 354.349780706Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 25
- Rotatable Bond Count: 20
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.9
- Topological Polar Surface Area: 26.3Ų
HENEICOSANOIC ACID, 20-METHYL-, METHYL ESTER Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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